Cas no 371118-85-3 (4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide)

4-Hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide is a quinoline derivative with potential applications in medicinal chemistry and material science. Its structure features a hydroxy-oxoquinoline core coupled with a 4-methylbenzyl carboxamide moiety, offering versatility for further functionalization. The compound exhibits strong hydrogen-bonding capabilities due to its hydroxyl and carbonyl groups, enhancing its suitability as a building block for supramolecular assemblies or bioactive molecules. Its rigid aromatic framework contributes to thermal stability, while the methylphenyl substitution may improve solubility in organic solvents. This compound is of interest for researchers exploring kinase inhibitors, antimicrobial agents, or fluorescent materials due to its conjugated system and tunable electronic properties.
4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide structure
371118-85-3 structure
Product Name:4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide
CAS No:371118-85-3
MF:C18H16N2O3
MW:308.331244468689
CID:5436527
Update Time:2025-10-30

4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1H-quinoline-3-carboxamide
    • 3-Quinolinecarboxamide, 1,2-dihydro-4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-
    • 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide
    • Inchi: 1S/C18H16N2O3/c1-11-6-8-12(9-7-11)10-19-17(22)15-16(21)13-4-2-3-5-14(13)20-18(15)23/h2-9H,10H2,1H3,(H,19,22)(H2,20,21,23)
    • InChI Key: NEHCDOXLPPLKGY-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2)C(O)=C(C(NCC2=CC=C(C)C=C2)=O)C1=O

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Life Chemicals
F3222-1545-2μmol
4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxamide
371118-85-3 90%+
2μl
$57.0 2023-04-27
Life Chemicals
F3222-1545-5μmol
4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxamide
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F3222-1545-10μmol
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371118-85-3 90%+
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F3222-1545-20μmol
4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxamide
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Life Chemicals
F3222-1545-1mg
4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxamide
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$54.0 2023-04-27
Life Chemicals
F3222-1545-2mg
4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxamide
371118-85-3 90%+
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$59.0 2023-04-27
Life Chemicals
F3222-1545-3mg
4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxamide
371118-85-3 90%+
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Life Chemicals
F3222-1545-4mg
4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxamide
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Life Chemicals
F3222-1545-5mg
4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxamide
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Life Chemicals
F3222-1545-10mg
4-hydroxy-N-[(4-methylphenyl)methyl]-2-oxo-1,2-dihydroquinoline-3-carboxamide
371118-85-3 90%+
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$79.0 2023-04-27

4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide Related Literature

Additional information on 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide

Comprehensive Overview of 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 371118-85-3)

The compound 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 371118-85-3) is a quinoline derivative with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring a hydroxy group at the 4-position and a carboxamide moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and organic electronics.

In recent years, the demand for heterocyclic compounds like 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide has surged, driven by their applications in medicinal chemistry and functional materials. This compound's quinoline core is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs targeting inflammatory diseases, cancer, and neurological disorders. Its CAS No. 371118-85-3 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key features of 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide is its hydrogen-bonding capacity, which enhances its solubility and interaction with biological targets. This property is critical for drug formulation and delivery systems, making the compound a subject of interest in pharmacokinetic studies. Additionally, its electron-rich aromatic system lends itself to applications in organic semiconductors and photovoltaic materials, aligning with the global push for sustainable energy solutions.

The synthesis of CAS No. 371118-85-3 typically involves multistep organic reactions, including condensation and cyclization processes. Recent advancements in green chemistry have optimized these methods to reduce waste and improve yields, addressing environmental concerns. Researchers are also exploring catalytic approaches to enhance the efficiency of producing this compound, which is a hot topic in synthetic chemistry forums and publications.

From a commercial perspective, 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide is gaining traction in the fine chemicals market. Its potential as a building block for high-value pharmaceuticals and advanced materials has attracted attention from biotech startups and multinational corporations alike. Analysts predict that the compound's market value will rise as more applications are discovered, particularly in personalized medicine and renewable energy technologies.

In conclusion, 4-hydroxy-N-(4-methylphenyl)methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide (CAS No. 371118-85-3) represents a promising area of research and development. Its multifaceted applications in healthcare, materials science, and sustainability make it a compound worth watching in the coming years. As scientific inquiries into its properties and uses continue, this quinoline derivative is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.

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